Cas no 212622-33-8 (4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one)

4-Bromo-5-(methylamino)-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core substituted with bromine and a methylamino group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methylamino group contributes to its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined crystalline form ensures consistent purity and handling. This compound is particularly suited for research applications requiring precise modifications to the pyridazinone scaffold.

4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one structure

212622-33-8 structure

Product Name:4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one

CAS No:212622-33-8

MF:C₅H₆BrN₃O

MW:204.024639606476

CID:5183920

PubChem ID:10679675

Update Time:2025-06-07

4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 3(2H)-Pyridazinone, 4-bromo-5-(methylamino)-
- 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3- one
- 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one
- Inchi： 1S/C5H6BrN3O/c1-7-3-2-8-9-5(10)4(3)6/h2H,1H3,(H2,7,9,10)
- InChI Key： BHSLLQWFBOQXGI-UHFFFAOYSA-N
- SMILES： C1(=O)NN=CC(NC)=C1Br

4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-154610-0.05g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	0.05g	$135.0	2023-06-05
Enamine	EN300-154610-0.1g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	0.1g	$202.0	2023-06-05
Enamine	EN300-154610-0.25g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	0.25g	$289.0	2023-06-05
Enamine	EN300-154610-0.5g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	0.5g	$480.0	2023-06-05
Enamine	EN300-154610-1.0g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	1g	$614.0	2023-06-05
Enamine	EN300-154610-2.5g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	2.5g	$1202.0	2023-06-05
Enamine	EN300-154610-5.0g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	5g	$1779.0	2023-06-05
Enamine	EN300-154610-10.0g	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95%	10g	$2638.0	2023-06-05
Enamine	EN300-154610-50mg	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95.0%	50mg	$135.0	2023-09-25
Enamine	EN300-154610-100mg	4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one	212622-33-8	95.0%	100mg	$202.0	2023-09-25